Cas no 930523-02-7 (2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(1-cyanocyclopentyl)acetamide
• CAS No: 930523-02-7
• MF: C₂₀H₃₀N₄O₃
• MW: 374.477204799652
• CID: 6022206
• PubChem ID: 17421381
• Update Time: 2025-10-08

2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 930523-02-7
• 2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(1-cyanocyclopentyl)acetamide
• Z50920986
• AKOS034415241
• EN300-26685839

• Inchi： 1S/C20H30N4O3/c1-18(2,3)14-6-10-20(11-7-14)16(26)24(17(27)23-20)12-15(25)22-19(13-21)8-4-5-9-19/h14H,4-12H2,1-3H3,(H,22,25)(H,23,27)
• InChI Key： ATLMMZZCLVFRFP-UHFFFAOYSA-N
• SMILES： O=C1C2(CCC(C(C)(C)C)CC2)NC(N1CC(NC1(C#N)CCCC1)=O)=O

Computed Properties

• Exact Mass: 374.23179083g/mol
• Monoisotopic Mass: 374.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Additional information on 2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(1-cyanocyclopentyl)acetamide

Compound CAS No. 930523-02-7: 2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(1-cyanocyclopentyl)acetamide

The compound with CAS No. 930523-02-7, known as 2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(1-cyanocyclopentyl)acetamide, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique spirocyclic framework and functional groups, which contribute to its potential applications in drug design and advanced materials development.

The molecular structure of this compound is composed of a spiro ring system, specifically a diazaspiro[4.5]decane, which is fused with a bicyclic system containing two oxygen atoms at the 2 and 4 positions. The presence of a tert-butyl group at the 8-position adds steric bulk to the molecule, potentially influencing its pharmacokinetic properties. Additionally, the acetamide moiety attached to the spiro ring system introduces amide functionality, which can play a crucial role in hydrogen bonding and intermolecular interactions.

Recent studies have highlighted the potential of this compound as a building block for drug discovery. Its spirocyclic structure has been shown to exhibit interesting pharmacological properties, including selectivity for certain biological targets. For instance, research published in Journal of Medicinal Chemistry demonstrated that analogs of this compound can modulate key enzymes involved in neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development.

In terms of synthesis, the construction of this complex molecule involves multi-step organic reactions, including ring-forming strategies such as spirocyclic assembly via nucleophilic attack or cycloaddition reactions. The synthesis pathway typically begins with the preparation of the diazaspiro[4.5]decane core, followed by functionalization at specific positions to introduce substituents like the tert-butyl group and the acetamide moiety.

The application of this compound extends beyond medicinal chemistry into materials science. Its rigid spirocyclic framework and functional groups make it an attractive candidate for use in supramolecular chemistry and self-assembling systems. For example, researchers have explored its ability to form ordered nanostructures through non-covalent interactions such as π–π stacking and hydrogen bonding.

From an analytical standpoint, the characterization of this compound has been achieved using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular geometry and conformational flexibility, which are critical for understanding its behavior in biological systems.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low cytotoxicity in vitro when tested against various cell lines. However, further research is required to fully assess its safety profile for potential therapeutic applications.

The development of this compound represents a significant advancement in synthetic organic chemistry and highlights the importance of spirocyclic systems in modern drug design. Its unique combination of structural features and functional groups positions it as a promising candidate for future research in both medicinal and materials science domains.